Sodium methanethiolate
Cat. No. B127743
Key on ui cas rn:
5188-07-8
M. Wt: 70.09 g/mol
InChI Key: RMBAVIFYHOYIFM-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US04144261
Procedure details
Acetaldoxime (30 g., 0.5 mole) was dissolved in 200 g. of a solvent mixture containing 175 g. of water and 25 g. of ethylene glycol, and the solution was cooled to -5° to -10° C. Over a period of 20-30 minutes, 30 g. of chlorine was introduced to to the solution with good agitation. During chlorination, the reaction temperature was maintained at -5° to -10° C. An additional 6 g. of chlorine was added in 10 minutes. The mixture was stirred for 10-15 minutes at -10° C. A sodium methyl mercaptide solution was prepared by dissolving methyl mercaptan (25 g., 0.52 mole) in a caustic solution containing 40 g. of sodium hydroxide in 100 g. of water. The mercaptide solution was fed directly into the acethydroxamoyl chloride solution at -10° C. over a 15-20 minute period. The reaction mixture was stirred for an additional 15 minutes and then neutralized to pH 7.5 with a 50-percent caustic solution. The crystalline methyl hydroxythioacetimidate was recovered at -10° C. by filtration. The methyl hydroxythioacetimidate was reslurred in hexane, filtered and dried to obtain 47 gram of methylhydroxythioacetimidate mp 87°-89° C. This represented a 90% yield.
Name
Acetaldoxime
Quantity
30 g
Type
reactant
Reaction Step Four
[Compound]
Name
mercaptide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
[Compound]
Name
caustic solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
Identifiers
|
REACTION_CXSMILES
|
[CH:1](=[N:3]O)[CH3:2].ClCl.[CH3:7][SH:8].[OH-:9].[Na+:10].[Cl-]>O.C(O)CO>[CH3:7][S-:8].[Na+:10].[CH3:7][S:8][C:1](=[NH:3])[CH2:2][OH:9] |f:3.4,8.9|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
|
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Type
|
solvent
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Smiles
|
O
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Step Two
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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Smiles
|
C(CO)O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Step Four
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Name
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Acetaldoxime
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Quantity
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30 g
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Type
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reactant
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Smiles
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C(C)=NO
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
ClCl
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Step Six
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
ClCl
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Step Seven
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Name
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Quantity
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25 g
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Type
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reactant
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Smiles
|
CS
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Step Eight
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
[OH-].[Na+]
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Step Nine
[Compound]
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Name
|
mercaptide
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
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|
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
[Cl-]
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Step Ten
[Compound]
|
Name
|
caustic solution
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|
Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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|
Smiles
|
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
|
-10 °C
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Stirring
|
Type
|
CUSTOM
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Details
|
The mixture was stirred for 10-15 minutes at -10° C
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
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ADDITION
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|
Details
|
of a solvent mixture containing 175 g
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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During chlorination, the reaction temperature was maintained at -5° to -10° C
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ADDITION
|
Type
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ADDITION
|
|
Details
|
containing 40 g
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STIRRING
|
Type
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STIRRING
|
|
Details
|
The reaction mixture was stirred for an additional 15 minutes
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|
Duration
|
15 min
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The crystalline methyl hydroxythioacetimidate was recovered at -10° C. by filtration
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
25 (± 5) min |
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Name
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Type
|
product
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Smiles
|
C[S-].[Na+]
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Name
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Type
|
product
|
|
Smiles
|
CSC(CO)=N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 47 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
